N-(2-(2,3-dihydrobenzofuran-5-yl)-2-hydroxyethyl)-1-methyl-1H-imidazole-4-sulfonamide
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Description
N-(2-(2,3-dihydrobenzofuran-5-yl)-2-hydroxyethyl)-1-methyl-1H-imidazole-4-sulfonamide is a useful research compound. Its molecular formula is C14H17N3O4S and its molecular weight is 323.37. The purity is usually 95%.
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Scientific Research Applications
Environmental Microbiology
Sulfonamide antibiotics, which share structural similarities with the compound , have been extensively applied in human and veterinary medicine. Due to their persistence in the environment, they pose risks related to the propagation of antibiotic resistance. Research has identified metabolites formed during the degradation of sulfamethoxazole and other sulfonamides in Microbacterium sp. strain BR1. This degradation follows an unusual pathway initiated by ipso-hydroxylation and subsequent fragmentation, releasing various compounds including sulfite and benzoquinone-imine. This mechanism is crucial for understanding how these compounds might be eliminated from the environment, suggesting a novel microbial strategy to mitigate the risks associated with sulfonamide antibiotic resistance (Ricken et al., 2013).
Pharmacology and Biochemical Research
Sulfonamide compounds have been the focus of various pharmacological and biochemical studies. For instance, derivatives of sulfonamides have been synthesized and tested for their antimicrobial and antiproliferative activities. A study on N-ethyl-N-methylbenzenesulfonamide derivatives highlighted their potential against human cell lines, including lung (A-549) and liver (HepG2) carcinomas, with certain compounds showing significant cytotoxic activities (Shimaa M. Abd El-Gilil, 2019). Another research effort synthesized sulfonamide derivatives containing 5-chloro-2-hydroxybenzaldehyde and 5-chloro-2-hydroxybenzoic acid scaffolds, evaluating their in vitro activity against various bacteria and Mycobacterium species. Some derivatives exhibited potent activity, suggesting their potential as antimicrobial agents (Krátký et al., 2012).
Synthetic Chemistry
The compound's framework has been used to design and synthesize novel chemical entities with potential therapeutic applications. For example, a study on the synthesis of cyclic sulfonamides via intramolecular Diels-Alder reactions introduced novel compounds with potential activity against histamine H3 receptors, showcasing the versatility of sulfonamide compounds in drug design (Greig et al., 2001). Another research focused on N-sulfonamide 2-pyridones as dual inhibitors of DHPS and DHFR enzymes, presenting a new series of compounds synthesized for antimicrobial activity against bacterial and fungal strains. This study emphasizes the potential of sulfonamide derivatives in addressing multidrug resistance by targeting multiple enzymes simultaneously (Rasha A. Azzam et al., 2020).
Properties
IUPAC Name |
N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-1-methylimidazole-4-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3O4S/c1-17-8-14(15-9-17)22(19,20)16-7-12(18)10-2-3-13-11(6-10)4-5-21-13/h2-3,6,8-9,12,16,18H,4-5,7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IWSQFITVESVWME-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(N=C1)S(=O)(=O)NCC(C2=CC3=C(C=C2)OCC3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.